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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, synthesis, and
characterization of a metastable form of sodium chloride dihydrate, denoted as SC2-II. This
recently identified hydrate offers new insights into the phase behavior of the NaCIl-H20 system,
with potential implications for various scientific and industrial fields, including cryopreservation
and planetary science.

Executive Summary

Researchers have identified a new, metastable dihydrate of sodium chloride (SC2-11) that forms
at ambient pressure through the rapid freezing of aqueous NaCl solutions.[1][2] This discovery
marks the first identification of a new NaCl hydrate forming from a liquid solution at atmospheric
pressure in two centuries.[1] Characterized by a unique crystalline structure, SC2-Il irreversibly
transforms into the stable dihydrate form, hydrohalite (NaCl-2H20, or SC2-I), and ice upon
heating above 190 K.[1][2][3][4] This guide details the experimental protocols for its synthesis
and characterization, presents key quantitative data, and illustrates the experimental workflow
and phase transformation pathways.
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Quantitative Data Summary

The key quantitative parameters associated with the metastable sodium chloride dihydrate
(SC2-11) are summarized in the tables below.

Table 1. Thermodynamic and Transformation Properties of Metastable NaCl Dihydrate (SC2-I)

Property Value Unit Conditions
Heat of
Transformation (SC2- -3.47 £ 0.55 kJ mol-1 Heating at 10 K min—1
Il to SC2-1)
Transformation )
> 190 K Upon heating

Temperature Range

Data sourced from calorimetric analyses of the exothermic transformation of SC2-II to
hydrohalite (SC2-1) and ice.[1][2][4]

Table 2: Proposed Crystallographic Data for Metastable NaCl Dihydrate (SC2-11)

Property Description
Crystal System Monoclinic
Space Group P2i/c

Proposed as a 3 x 1 x 3 supercell of hydrohalite
(sc2-1)

Unit Cell

The crystal structure of SC2-11 is proposed to be structurally related to hydrohalite.[1][2][3]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and characterization of
metastable sodium chloride dihydrate (SC2-I11).

Synthesis of Metastable NaCl Dihydrate (SC2-Il)
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The primary method for producing SC2-11 is through the rapid freezing of a sodium chloride
solution.[1][2]

Materials:

e Sodium chloride (NaCl)

o Deionized water (H20) or Deuterium oxide (D20)
e Liquid nitrogen

Procedure:

Prepare a 2 m (molal) solution of NaCl in either H20 or D20.

Load the solution into a 1 mm diameter polyimide (Kapton) capillary tube.

Plunge the sealed capillary tube directly into liquid nitrogen (77 K). This achieves a rapid
cooling rate on the order of 101-102 K s~1.[1][2][4]

The resulting solid is a mixture of the metastable NaCl dihydrate (SC2-11) and ice (Ih).

Characterization Methods

Instrumentation:
e High-resolution powder X-ray diffractometer (e.g., 111 beamline at Diamond Light Source).[3]
» Nitrogen cryostream.

Procedure:

Rapidly freeze the NaCl solution in a Kapton tube as described in section 3.1.

Mount the frozen sample onto the diffractometer.

Cool the sample to 80 K using a nitrogen cryostream.[3]

Collect pXRD patterns at the base temperature to confirm the presence of SC2-1l and ice Ih.
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o To study the phase transformation, heat the sample from 170 K to 206 K and collect pXRD
patterns at intervals to monitor the decomposition of SC2-11 and the formation of SC2-1.[1]

Instrumentation:

« High-intensity, medium-resolution powder diffractometer (e.g., NIMROD at ISIS Neutron and
Muon Source).[3]

Procedure:

Prepare a sample of rapidly frozen NaCl-D20 solution.

o Load the crushed, frozen sample into a suitable container for neutron diffraction analysis.
e Cool the sample to 100 K.

o Collect an initial diffraction pattern.

o Heat the sample in-situ from 100 K to 240 K at a rate of 1 K min~1.

o Collect diffraction patterns at 10 K intervals to observe the phase transition from SC2-Il to
SC2-1.[3]

Instrumentation:

e Raman spectrometer equipped with a cryostage (e.g., Horiba LabRAM HR Evolution with a
Linkam FDCS196 cryostage).[1][3]

e 532 nm laser.
Procedure:

e Flash Frozen (FF) Sample: Place a 10 uL droplet of 2 m NaCl-Hz20 solution onto a glass
slide pre-cooled to 77 K on the cryostage.[1][3]

e Slow Frozen (SF) Sample (for comparison): Place a 10 yL droplet of 2 m NaCl-Hz20 solution
onto a glass slide at room temperature and cool to 77 K at a rate of 20 K/min.[1][3]
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e Acquire Raman spectra from both samples at 100 K to distinguish the spectral features of
the rapidly frozen sample (containing SC2-II) from the slow-frozen sample (containing SC2-

1).[1][3]
Instrumentation:
« Differential Scanning Calorimeter (e.g., PerkinElmer DSC 8000).[1]

Procedure:

Prepare a flash-frozen sample of NaCl-Hz20 solution.

Under liquid nitrogen, load the frozen sample into a stainless-steel capsule and transfer it to
the pre-cooled DSC furnace at 95 K.

Allow the temperature to equilibrate for 4 minutes.

Heat the sample to 293 K at a rate of 10 K min—* to measure the heat flow associated with
the exothermic transformation of SC2-1l to SC2-1.[1]

Visualizations

The following diagrams illustrate the experimental workflow and the phase transformation
pathway of metastable sodium chloride dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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